Cas no 2749910-55-0 (Nicotinamide-13C6)

• Product Name: Nicotinamide-13C6
• CAS No: 2749910-55-0
• MF: C₆H₆N₂O
• MW: 128.08
• CID: 5083723
• Update Time: 2026-03-01

Nicotinamide-13C6 Chemical and Physical Properties

Names and Identifiers

• Nicotinamide-13C6

• Inchi： 1S/C6H6N2O/c7-6(9)5-2-1-3-8-4-5/h1-4H,(H2,7,9)/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： DFPAKSUCGFBDDF-IDEBNGHGSA-N
• SMILES： [13CH]1[13CH]=[13CH][13C]([13C](N)=O)=[13CH]N=1

Additional information on Nicotinamide-13C6

Nicotinamide-13C6 (CAS No. 2749910-55-0): A Comprehensive Guide to Isotopically Labeled Vitamin B3 in Research and Applications

Nicotinamide-13C6, a stable isotope-labeled form of nicotinamide (also known as niacinamide), is a critical tool in modern biochemical and pharmaceutical research. With the CAS registry number 2749910-55-0, this compound features six carbon-13 (13C) atoms, making it invaluable for tracer studies, metabolic pathway analysis, and quantitative mass spectrometry. As the demand for precision in nutraceutical research and drug development grows, isotopically labeled compounds like Nicotinamide-13C6 have become indispensable.

The rise of personalized nutrition and anti-aging research has spurred interest in vitamin B3 derivatives. Nicotinamide-13C6 plays a pivotal role in studying NAD+ biosynthesis, a coenzyme linked to cellular energy metabolism and sirtuin activation. Researchers leverage its isotopic signature to track nicotinamide metabolism in models of age-related diseases, answering frequent search queries like "How does NAD+ depletion affect aging?" or "Can vitamin B3 boost mitochondrial function?".

In pharmacokinetic studies, Nicotinamide-13C6 serves as an internal standard for LC-MS/MS (liquid chromatography-tandem mass spectrometry), addressing the need for accurate quantification in dietary supplement analysis. Its use aligns with trending topics such as gut-microbiome interactions and precision medicine, where scientists investigate how nicotinamide modulates inflammatory markers or influences epigenetic regulation.

The compound’s synthesis involves advanced isotope enrichment techniques, ensuring >99% 13C purity for reliable data. This specificity makes it ideal for in vivo tracer experiments, particularly in studies exploring tryptophan-nicotinamide conversion—a hot topic in mental health research due to its connection to serotonin synthesis. Laboratories frequently search for "stable isotope-labeled NAD+ precursors" or "13C-labeled vitamins for metabolic flux analysis," highlighting its relevance.

Beyond academia, Nicotinamide-13C6 supports cosmeceutical innovation. With growing public interest in skin barrier enhancement and UV protection mechanisms (reflected in searches like "Does nicotinamide repair DNA damage?"), isotopic labeling helps validate the efficacy of topical formulations. Its non-radioactive nature also complies with green chemistry principles, appealing to sustainable research initiatives.

Quality control of Nicotinamide-13C6 (CAS 2749910-55-0) requires rigorous NMR and HPLC-UV verification, ensuring batch-to-batch consistency for clinical trials. As the supplement industry faces scrutiny over label claims, this compound aids in developing reference materials for regulatory compliance—addressing search trends like "How to test vitamin B3 authenticity?"

Future applications may expand into sports nutrition, where isotope tracing could elucidate nicotinamide’s role in exercise-induced metabolism. With its unique properties, Nicotinamide-13C6 remains at the forefront of nutritional biochemistry and translational medicine, bridging gaps between basic science and consumer health solutions.